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Compound of Interest

Compound Name: Endolide F

cat. No.: B12362015

An In-depth Technical Guide to Endolide F

This guide provides a detailed overview of the chemical structure, properties, and known
biological activity of Endolide F, a proline-containing lactone. The information is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

Endolide F is a natural product identified as a proline-containing lactone. Its chemical identity
has been established through spectroscopic analysis.

Table 1: Chemical and Physical Properties of Endolide F

Property Value Source
Molecular Formula C25H32N40s5 MedchemExpress[1]
Molecular Weight 484.54 g/mol MedchemExpress[1]
Not specified in available
Appearance
results
N Not specified in available
Solubility
results
) Not specified in available
Purity

results
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Biological Activity

Endolide F has been identified as a moderate antagonist of the arginine vasopressin V1A
receptor.[1] The V1A receptor is a G-protein coupled receptor that mediates the
vasoconstrictive and pressor effects of vasopressin, and also plays a role in various central

nervous system functions.

Table 2: Pharmacological Profile of Endolide F

Target Activity Potency (ICsolKi) Source
Arginine Vasopressin ) Not specified in

Antagonist ) MedchemExpress[1]
V1A Receptor available results

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Endolide F are
described in Berger T, et al., 2024.[1] While the full text of this publication is not publicly
available, a general workflow for the discovery of such bioactive cyclic peptides can be

outlined.

General Experimental Workflow for Bioactive Peptide
Discovery
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Caption: Generalized workflow for the discovery and characterization of bioactive natural
products like Endolide F.
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V1A Receptor Signaling Pathway

As an antagonist, Endolide F is expected to inhibit the signaling cascade initiated by the
binding of arginine vasopressin (AVP) to the V1A receptor. The canonical signaling pathway for
the V1A receptor involves the activation of phospholipase C.

V1A Receptor Signaling Cascade
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Caption: Simplified signaling pathway of the V1A receptor and the inhibitory action of Endolide
F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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